- Transition-metal-free base catalyzed intramolecular cyclization of 2-ynylphenols for efficient and facile synthesis of 2-substituted benzo[b]furans, RSC Advances, 2018, 8(50), 28637-28641
Cas no 92104-02-4 (Benzofuran, 6-bromo-2-phenyl-)
Benzofuran, 6-bromo-2-phenyl- structure
Product Name:Benzofuran, 6-bromo-2-phenyl-
CAS No:92104-02-4
MF:C14H9BrO
MW:273.124663114548
MDL:MFCD32639860
CID:4321889
PubChem ID:86254768
Update Time:2024-10-26
Benzofuran, 6-bromo-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 6-bromo-2-phenyl-
- 6-Bromo-2-phenylbenzofuran (ACI)
- CS-0097232
- AKOS037651293
- CS-16416
- D72232
- 6-bromo-2-phenyl-1-benzofuran
- SCHEMBL20473139
- 92104-02-4
- 6-Bromo-2-phenylbenzofuran
-
- MDL： MFCD32639860
- Inchi： 1S/C14H9BrO/c15-12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9H
- InChI Key： BOUWCUQQZIJJNK-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C=C(C3C=CC=CC=3)O2)=CC=1
Computed Properties
- Exact Mass: 271.98368g/mol
- Monoisotopic Mass: 271.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 13.1Ų
Benzofuran, 6-bromo-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | E02002461-5g |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 5g |
￥15197.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX025006-100mg |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 100mg |
￥867.00 | 2022-11-30 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX025006-250mg |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 250mg |
￥1733.00 | 2022-11-30 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX025006-1g |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 1g |
￥4909.00 | 2022-11-30 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX025006-5g |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 5g |
￥15197.00 | 2022-11-30 | |
| AN HUI ZE SHENG Technology Co., Ltd. | Y25243-100mg |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 100mg |
￥3223.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | Y25243-250mg |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 250mg |
￥6244.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | Y25243-1g |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 1g |
￥15408.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | Y25243-5g |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 5g |
￥32966.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | ABC1167872-100mg |
6-Bromo-2-phenylbenzofuran |
92104-02-4 | 97% | 100mg |
￥1422.00 | 2023-09-15 |
Benzofuran, 6-bromo-2-phenyl- Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile ; 5 min, rt
1.2 Catalysts: Cesium carbonate ; 12 h, 60 °C
1.2 Catalysts: Cesium carbonate ; 12 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Copper(1+), (1,10-phenanthroline-κN1,κN10)bis(triphenylphosphine)-, nitrate (1:1… Solvents: Toluene ; 24 h, 110 °C; 110 °C → rt
Reference
- Copper(I)-catalyzed coupling of terminal acetylenes with aryl or vinyl halides, Synthesis, 2005, (10), 1706-1712
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Potassium iodide , Cuprous iodide Solvents: Dimethyl sulfoxide , Water ; 4 h, 80 °C
Reference
- Copper-promoted hydration and annulation of 2-fluorophenylacetylene derivatives: from alkynes to benzo[b]furans and benzo[b]thiophenes, Beilstein Journal of Organic Chemistry, 2014, 10, 2886-2891
Production Method 4
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine , Acetic acid, trifluoro-, anhydride with trifluoromethanesulfonic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Efficient synthesis of benzofurans utilizing [3,3]-sigmatropic rearrangement triggered by N-trifluoroacetylation of oxime ethers: short synthesis of natural 2-arylbenzofurans, European Journal of Organic Chemistry, 2007, (9), 1491-1509
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide ; 4 h, 50 °C
Reference
- Strategy for Overcoming Full Reversibility of Intermolecular Radical Addition to Aldehydes: Tandem C-H and C-O Bonds Cleaving Cyclization of (Phenoxymethyl)arenes with Carbonyls to Benzofurans, Organic Letters, 2018, 20(11), 3310-3313
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide , trans-1,2-Diaminocyclohexane Catalysts: Cuprous iodide Solvents: 1,4-Dioxane ; 24 h, rt → 125 °C
Reference
- Acid-promoted selective synthesis of trifluoromethylselenolated benzofurans with Se-(trifluoromethyl) 4-methylbenzenesulfonoselenoate, Tetrahedron Letters, 2021, 66,
Production Method 7
Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Ethanol , Water ; rt
2.1 Reagents: 4-(Dimethylamino)pyridine , Acetic acid, trifluoro-, anhydride with trifluoromethanesulfonic acid Solvents: Dichloromethane ; 3 h, rt
2.1 Reagents: 4-(Dimethylamino)pyridine , Acetic acid, trifluoro-, anhydride with trifluoromethanesulfonic acid Solvents: Dichloromethane ; 3 h, rt
Reference
Efficient synthesis of benzofurans utilizing [3,3]-sigmatropic rearrangement triggered by N-trifluoroacetylation of oxime ethers: short synthesis of natural 2-arylbenzofurans
,
European Journal of Organic Chemistry,
2007,
(9),
1491-1509
Production Method 8
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Methanol , Chloroform ; 24 h, rt
2.1 Catalysts: Hydrochloric acid Solvents: Ethanol , Water ; rt
3.1 Reagents: 4-(Dimethylamino)pyridine , Acetic acid, trifluoro-, anhydride with trifluoromethanesulfonic acid Solvents: Dichloromethane ; 3 h, rt
2.1 Catalysts: Hydrochloric acid Solvents: Ethanol , Water ; rt
3.1 Reagents: 4-(Dimethylamino)pyridine , Acetic acid, trifluoro-, anhydride with trifluoromethanesulfonic acid Solvents: Dichloromethane ; 3 h, rt
Reference
Efficient synthesis of benzofurans utilizing [3,3]-sigmatropic rearrangement triggered by N-trifluoroacetylation of oxime ethers: short synthesis of natural 2-arylbenzofurans
,
European Journal of Organic Chemistry,
2007,
(9),
1491-1509
Benzofuran, 6-bromo-2-phenyl- Raw materials
- Ethanone, 1-phenyl-, O-(3-bromophenyl)oxime, (1E)-
- O-(3-bromophenyl)hydroxylamine
- 5-Bromo-2-iodophenol
- Acetophenone
- Benzaldehyde
- 2-(3-Bromophenoxy)isoindoline-1,3-dione
Benzofuran, 6-bromo-2-phenyl- Preparation Products
Benzofuran, 6-bromo-2-phenyl- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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